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Compound of Interest

Compound Name: GS143

Cat. No.: B607734

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of GS143, a compound classified as harmful if swallowed and very toxic to
aqguatic life with long-lasting effects.[1] Adherence to these procedures is critical for ensuring
personnel safety and environmental protection.

Researchers, scientists, and drug development professionals are responsible for the safe
handling and disposal of chemical waste. This document outlines the step-by-step process for
the disposal of GS143, aligning with general laboratory hazardous waste management
principles.

Chemical and Safety Data

A summary of key quantitative and safety information for GS143 is provided below. This data is
essential for risk assessment and proper handling.
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Property Value Reference
Chemical Formula C28H19FN204 [1]
Molecular Weight 466.46 g/mol [1]

Acute toxicity, Oral (Category
o 4)Acute aguatic toxicity
GHS Hazard Classifications ) ] [1]
(Category 1)Chronic aquatic

toxicity (Category 1)

H302: Harmful if

swallowedH410: Very toxic to
Hazard Statements o ] ] [1]

aquatic life with long lasting

effects

Store at -20°C (powder) or
Storage Conditions -80°C (in solvent) in a cool,

well-ventilated area.

Experimental Protocols: GS143 Disposal Procedure

The proper disposal of GS143 must be conducted in accordance with institutional and
regulatory guidelines for hazardous waste. The following steps provide a detailed methodology
for this process.

Step 1: Waste Identification and Classification

« |dentify as Hazardous Waste: All GS143 waste, including pure substance, solutions, and
contaminated materials, must be treated as hazardous waste.

» Acutely Toxic Classification: Due to its high aquatic toxicity, GS143 waste should be
managed with the same precautions as other acutely toxic chemical wastes.

Step 2: Segregation of Waste

o Separate Waste Streams: Do not mix GS143 waste with non-hazardous waste.

e Avoid Incompatibles: Store GS143 waste separately from incompatible materials such as
strong acids, bases, and oxidizing agents to prevent violent reactions.
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e Solid vs. Liquid: Keep solid GS143 waste (e.g., contaminated gloves, weigh boats) separate
from liquid waste.

Step 3: Waste Containment and Labeling

o Use Appropriate Containers:

o Collect liquid GS143 waste in a leak-proof, screw-cap container made of a compatible
material (e.g., glass or polyethylene).

o Collect solid waste contaminated with GS143 in a designated, properly labeled plastic bag
or container.

e Proper Labeling:

o Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is
added.

o The label must include:

The words "Hazardous Waste".

The full chemical name: "GS143". Avoid abbreviations.

The hazard characteristics: "Toxic", "Aquatic Hazard".

The date of waste generation.

Step 4: Storage in a Satellite Accumulation Area (SAA)

o Designated Storage: Store the labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.

o Secondary Containment: Place the waste container in a secondary containment bin or tray to
prevent spills from reaching drains.

o Keep Containers Closed: Always keep the waste container securely capped, except when
adding waste.
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Step 5: Disposal of Empty Containers

» Triple Rinsing: Due to the acute toxicity of GS143, any container that held it must be triple-
rinsed with a suitable solvent (e.g., ethanol or acetone) to remove all residues.

o Collect Rinsate: The rinsate from this process is also considered hazardous waste and must
be collected in the appropriate liquid waste container.

o Deface and Dispose: After triple-rinsing and air-drying, deface or remove the original label
from the empty container before disposing of it as regular laboratory glass or plastic waste.

Step 6: Arranging for Waste Pickup

o Contact EHS: Follow your institution's procedures to request a hazardous waste pickup from
the Environmental Health and Safety (EHS) department.

e Do Not Transport: Laboratory personnel should not transport hazardous waste to central
storage facilities. This should be done by trained EHS staff.

» Disposal by Professionals: The collected waste will be transported to an approved waste
disposal plant for proper treatment and disposal, in compliance with environmental
regulations.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of GS143.
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Caption: Logical workflow for the proper disposal of GS143.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607734#gs143-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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